Cas no 1805446-94-9 (5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride
• CAS No: 1805446-94-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4888319
• Update Time: 2025-06-15

5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-6-4(7(9)14)12-2-3(5(6)13)8(10)11/h2,8H,1H3,(H,12,13)
• InChI Key： KIZAYTHAWYUDAB-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C(C(F)F)=CN1)=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride (CAS No. 1805446-94-9)

The compound 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride (CAS No. 1805446-94-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and sustainable crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride is particularly noteworthy, as fluorine incorporation often improves the pharmacokinetic properties of drug candidates. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where researchers seek compounds with optimized efficacy and reduced side effects.

The carbonyl chloride moiety in this compound serves as a reactive handle for further derivatization, enabling the construction of amides, esters, and other functional groups. This versatility has made it a popular choice for high-throughput screening libraries and combinatorial chemistry approaches. As the pharmaceutical industry shifts toward fragment-based drug design, intermediates like 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride are gaining attention for their ability to rapidly generate diverse molecular scaffolds.

From an agrochemical perspective, this compound's pyridine core and hydroxy-methoxy substitution pattern resemble key structural motifs found in modern herbicides and fungicides. With increasing global focus on sustainable agriculture and reduced environmental impact of crop protection agents, researchers are exploring novel pyridine derivatives that offer improved selectivity and lower toxicity. The difluoromethyl group may contribute to enhanced leaf penetration and systemic activity, making this compound particularly interesting for new agrochemical development.

The synthesis and handling of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride require specialized expertise in organofluorine chemistry. Recent advances in continuous flow chemistry and green chemistry principles have improved the safety and efficiency of producing such reactive intermediates. These developments are particularly relevant as the chemical industry moves toward more sustainable manufacturing processes and atom-efficient transformations.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control of such intermediates is crucial, especially when they're intended for use in drug discovery pipelines or agrochemical formulations. Recent innovations in analytical method development have enabled more precise characterization of fluorinated compounds, addressing previous challenges in this area.

Looking ahead, 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride is poised to play a significant role in multiple areas of chemical research. Its applications span from medicinal chemistry to materials science, reflecting the growing importance of multifunctional building blocks in modern chemistry. As research continues into fluorine-containing pharmaceuticals and eco-friendly agrochemicals, this compound's relevance is likely to increase further.

For researchers working with this compound, understanding its structure-activity relationships and reactivity patterns is essential. The compound's behavior in various cross-coupling reactions and nucleophilic substitutions makes it particularly valuable for creating diverse molecular architectures. Recent publications have highlighted its potential in metal-catalyzed transformations and photochemical reactions, expanding its utility in synthetic chemistry.

The storage and handling of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride require careful consideration of its chemical properties. Proper moisture control and temperature management are crucial for maintaining its stability, as is typical for acid chloride derivatives. These considerations are particularly important in the context of good manufacturing practice (GMP) and quality assurance protocols in industrial settings.

In conclusion, 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carbonyl chloride represents an important class of fluorinated heterocyclic compounds with wide-ranging applications. Its unique combination of functional groups offers multiple opportunities for chemical modification, making it a versatile tool for researchers across various disciplines. As the scientific community continues to explore novel chemical entities for addressing global challenges in health and agriculture, compounds like this will undoubtedly remain at the forefront of innovation.